Cas no 2776849-60-4 (4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester)

4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester is a brominated pyrazole derivative with a methyl ester functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive amino and bromo substituents enable selective functionalization, making it valuable for constructing heterocyclic compounds and bioactive molecules. The ester group enhances solubility and facilitates further derivatization under mild conditions. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics due to its structural flexibility and compatibility with cross-coupling reactions. High purity and stability ensure consistent performance in synthetic applications.

4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester structure

2776849-60-4 structure

Product Name:4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester

CAS No:2776849-60-4

MF:C₅H₆BrN₃O₂

MW:220.024039745331

MDL:MFCD30536953

CID:5307650

Update Time:2025-10-28

4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester
- Methyl 4-amino-5-bromo-1H-pyrazole-3-carboxylate (ACI)
- MDL： MFCD30536953
- Inchi： 1S/C5H6BrN3O2/c1-11-5(10)3-2(7)4(6)9-8-3/h7H2,1H3,(H,8,9)
- InChI Key： CVHKMYCZBGEAHI-UHFFFAOYSA-N
- SMILES： O=C(C1C(N)=C(Br)NN=1)OC

4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1292816-50mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	50mg	$340	2024-07-28
eNovation Chemicals LLC	Y1292816-100mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	100mg	$455	2024-07-28
eNovation Chemicals LLC	Y1292816-250mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	250mg	$665	2024-07-28
eNovation Chemicals LLC	Y1292816-500mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	500mg	$1115	2024-07-28
eNovation Chemicals LLC	Y1292816-1g	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	1g	$2105	2024-07-28
eNovation Chemicals LLC	Y1292816-100mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	100mg	$455	2025-02-21
eNovation Chemicals LLC	Y1292816-500mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	500mg	$1115	2025-02-21
eNovation Chemicals LLC	Y1292816-50mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	50mg	$340	2025-02-21
eNovation Chemicals LLC	Y1292816-1g	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	1g	$2105	2025-02-21
eNovation Chemicals LLC	Y1292816-250mg	4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester	2776849-60-4	95%	250mg	$665	2025-02-21

4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Related Categories

Additional information on 4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester

Comprehensive Overview of 4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester (CAS No. 2776849-60-4)

4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester (CAS No. 2776849-60-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring an amino group at the 4-position, a bromo substituent at the 5-position, and a methyl ester moiety at the 3-carboxylic acid position. Its structural versatility makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in modulating enzymatic activity, particularly in pathways related to inflammation and cancer. Recent studies highlight its utility as a scaffold for novel therapeutics, aligning with the industry's focus on targeted therapies and precision medicine. Additionally, its brominated pyrazole core offers synthetic flexibility, enabling modifications to enhance bioavailability and selectivity.

From a synthetic chemistry perspective, CAS No. 2776849-60-4 is often utilized in multicomponent reactions and palladium-catalyzed couplings, reflecting broader trends in sustainable and efficient synthetic methodologies. Its compatibility with green chemistry principles—such as reduced solvent use and catalytic efficiency—resonates with the pharmaceutical industry's push toward environmentally friendly processes. This aligns with frequent search queries like "sustainable synthesis of pyrazole derivatives" or "eco-friendly bromination techniques," underscoring its relevance in contemporary research.

Analytical characterization of 4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural confirmation, critical for its application in high-value research. The compound's stability under various conditions also makes it a candidate for high-throughput screening platforms, addressing common user questions like "how to validate pyrazole derivatives" or "best practices for handling air-sensitive intermediates."

In the context of intellectual property, CAS No. 2776849-60-4 has been cited in patents related to anticancer agents and antiviral drugs, reflecting its commercial potential. Its inclusion in patent filings often correlates with searches for "novel pyrazole-based patents" or "emerging small molecule therapeutics," highlighting its intersection with innovation and market trends. Furthermore, its role in combinatorial chemistry libraries underscores its utility in accelerating lead compound identification.

As the scientific community continues to explore 4-Amino-5-bromo-2H-pyrazole-3-carboxylic acid methyl ester, its interdisciplinary applications—spanning pharmacology, materials science, and catalysis—position it as a compound of enduring interest. Future research directions may focus on optimizing its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) or expanding its utility in bioconjugation strategies, topics frequently queried in academic and industrial settings.